1-(Thiophene-2-carbonyl)-pyrrolidine-2-carboxylic acid
Description
1-(Thiophene-2-carbonyl)-pyrrolidine-2-carboxylic acid (TCPA) is an organic compound that has been studied for its potential to be used in various scientific applications. TCPA is an important molecule for its ability to be used in synthesis, as well as its potential to be used in various biochemical and physiological studies. The synthesis of TCPA is simple and efficient, and its potential applications are numerous.
Scientific Research Applications
Research highlights the importance of heterocycles, such as thiophene, in synthesizing compounds with potential Central Nervous System (CNS) activity. These compounds are explored for their effects ranging from depression and euphoria to convulsion. Thiophene, with its sulfur atom, forms a significant part of these discussions, indicating its value in developing new CNS drugs without the adverse effects associated with many current treatments (Saganuwan, 2017).
Pyrrolidine in Drug Discovery
Pyrrolidine, a core component of the compound , is extensively used in medicinal chemistry to derive compounds for treating human diseases. Its saturated scaffold allows for efficient exploration of pharmacophore space due to sp3-hybridization, contributing to stereochemistry and increasing three-dimensional coverage. This review underscores pyrrolidine's versatility and its derivatives in drug discovery, including the impact of steric factors on biological activity and the potential for novel pyrrolidine compounds with diverse biological profiles (Li Petri et al., 2021).
Thiophene Derivatives in Medicinal Chemistry
Thiophene derivatives, including the structural motif found in 1-(Thiophene-2-carbonyl)-pyrrolidine-2-carboxylic acid, are integral in medicinal chemistry due to their wide range of bioactivities. These derivatives exhibit antimicrobial, anticancer, antiparasitic, anti-inflammatory, and antihypertensive activities. This comprehensive review of recent advancements in thiophene synthesis and its application across various fields, including drug development, demonstrates the compound's significant potential (Xuan, 2020).
Carboxylic Acids in Biocatalysis and Reactive Extraction
The role of carboxylic acids, as seen in the carboxylic component of the compound, is critically reviewed in biocatalysis and reactive extraction processes. Carboxylic acids' inhibitory effects on microbes at concentrations below desired yields highlight the need for metabolic engineering strategies to improve robustness and industrial performance. Additionally, the reactive extraction of carboxylic acids using organic solvents and supercritical fluids presents an efficient method for separation from aqueous solutions, emphasizing carboxylic acids' versatility and importance in industrial applications (Jarboe et al., 2013); (Djas & Henczka, 2018).
properties
IUPAC Name |
1-(thiophene-2-carbonyl)pyrrolidine-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11NO3S/c12-9(8-4-2-6-15-8)11-5-1-3-7(11)10(13)14/h2,4,6-7H,1,3,5H2,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IILFMWQTZZFXTM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(N(C1)C(=O)C2=CC=CS2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11NO3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30372388 |
Source
|
| Record name | 1-(Thiophene-2-carbonyl)proline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30372388 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
225.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
117918-58-8 |
Source
|
| Record name | 1-(Thiophene-2-carbonyl)proline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30372388 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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